(3-Amino-6-methyl-pyridin-2-yl)-azetidin-1-yl-methanone

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: (3-amino-6-methylpyridin-2-yl)-(azetidin-1-yl)methanone
• InChI: InChI=1S/C10H13N3O/c1-7-3-4-8(11)9(12-7)10(14)13-5-2-6-13/h3-4H,2,5-6,11H2,1H3
• InChI Key: OJSDRSMZTGYLIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)N)C(=O)N2CCC2

Description

(3-Amino-6-methyl-pyridin-2-yl)-azetidin-1-yl-methanone is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 3-amino-6-methylpicolinic acid (525 mg, 2.17 mmol) and azetidine (124 mg, 146 μl, 2.17 mmol) at r.t. in THF (15 ml) under an argon atmosphere were added HATU (1.65 g, 4.35 mmol) and 4-methylmorpholine (719 μl, 6.52 mmol). The mixture was heated to 70° C. overnight, then cooled to r.t. and concentrated. The crude product was purified by silica gel chromatography using a n-heptane/EtOAc gradient to give the title compound (272 mg, 65%) as off-white solid.